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Brisbane, Australia - Ifflaiamine, a furoquinoline alkaloid first isolated in 1963 from the wood of

the Australian tree Flindersia ifflaiana, remains a molecule of unknown therapeutic value

despite its long-standing discovery. A comprehensive review of publicly available scientific

literature and databases reveals a significant gap in the understanding of this natural product's

biological activity, with no specific therapeutic targets, mechanisms of action, or associated

signaling pathways currently identified.

Ifflaiamine, with the chemical formula C15H17NO2 and the systematic name (-)-3,9-Dihydro-

2,3,3,9-tetramethylfuro[2,3-b]quinoline-4(2H)-one, belongs to a class of alkaloids that have

been isolated from various species of the Flindersia genus. While research into other

compounds from this genus has revealed promising biological activities, such as antiplasmodial

properties in alkaloids from Flindersia pimenteliana, Ifflaiamine itself has not been the subject

of modern pharmacological investigation.

The original research, published in the Australian Journal of Chemistry in 1963, focused

primarily on the elucidation of its chemical structure. Since this initial discovery, there appears

to be no subsequent published research detailing any exploration of its potential therapeutic

applications. This lack of data prevents the scientific community from identifying any potential

value of Ifflaiamine in drug development.

The absence of quantitative biological data, such as binding affinities or inhibitory

concentrations (IC50), as well as the lack of defined experimental protocols for assessing its
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activity, means that a comprehensive technical guide on its therapeutic potential cannot be

constructed at this time.

Researchers in natural product chemistry and drug discovery may find Ifflaiamine to be an

intriguing candidate for future study. Its unique furoquinoline scaffold could present novel

biological activities. However, until such research is undertaken and published, the therapeutic

potential of Ifflaiamine will remain an unanswered question.

Further Research Required
To ascertain the therapeutic relevance of Ifflaiamine, a systematic investigation into its

biological effects is necessary. This would involve a range of in vitro and in vivo studies,

including:

High-throughput screening: To identify any potential biological targets.

Mechanism of action studies: To understand how Ifflaiamine exerts its effects at a molecular

level.

In vivo efficacy studies: To determine its potential therapeutic effects in animal models of

disease.

Without such foundational research, any discussion of Ifflaiamine's therapeutic targets would

be purely speculative. The scientific community awaits further investigation into this long-

forgotten natural product.

To cite this document: BenchChem. [Ifflaiamine: An Obscure Natural Product with
Undetermined Therapeutic Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121446#potential-therapeutic-targets-of-ifflaiamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

